N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(methylthio)nicotinamide

• IUPAC Name: N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H17N3O3S/c1-20-8-9-23-14-6-5-11(10-13(14)17(20)22)19-15(21)12-4-3-7-18-16(12)24-2/h3-7,10H,8-9H2,1-2H3,(H,19,21)
• InChI Key: JAJXWUFPENLUBN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(methylthio)nicotinamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Sensing

A study by Kotkar and Srivastava (2008) investigated the electrochemical behavior of nicotinamide at carbon paste electrodes modified with macrocyclic compounds, highlighting the potential for developing sensitive electrochemical sensors for nicotinamide and related compounds. The modified electrodes showed enhanced voltammetric responses, suggesting applications in pharmaceutical analysis and the development of biosensors (Kotkar & Srivastava, 2008).

Pharmaceutical Development

Research by Jarzembska et al. (2017) on cocrystals of nicotinamide with dihydroxybenzoic acids provides insights into drug formulation strategies that enhance the solubility and bioavailability of pharmaceutical compounds. This study demonstrates the importance of crystal engineering in developing more effective drug formulations (Jarzembska et al., 2017).

Material Science

Almansour et al. (2016) synthesized a series of benzimidazole-tethered oxazepine heterocyclic hybrids, exploring their molecular structures, electronic properties, and potential applications. Such compounds, including those related to the query molecule, could have applications in materials science, particularly in the development of nonlinear optical materials and electronic devices (Almansour et al., 2016).